Methyl N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycinate
Description
Methyl N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycinate, commonly known as DCMG, is a synthetic compound that has been extensively studied for its potential applications in biological research. DCMG is a glycine derivative that has been shown to exhibit potent inhibitory effects on certain enzymes, making it a valuable tool for investigating the biochemical and physiological processes that these enzymes are involved in.
Scientific Research Applications
Osteoclastogenesis Inhibition and Bone Loss Prevention
A study explored the effects of novel compounds on osteoclast differentiation and their potential as therapeutic agents for postmenopausal osteoporosis. This research highlights the significance of chemical entities in developing treatments for bone-related diseases (Eunjin Cho et al., 2020).
Polyaromatic Electrolytes for Energy Applications
The synthesis and characterization of poly(thiophenylenesulfonic acid) as a novel class of polyaromatic electrolyte demonstrate the utility of sulfonated compounds in enhancing proton conductivity, which is crucial for energy storage and conversion technologies (K. Miyatake et al., 1997).
Environmental Persistence and Analysis
Research on methyl sulfone-substituted polychlorobiphenyls (MeSO2-PCBs) and their analysis outlines methods for detecting and understanding the behavior of such compounds in the environment. This work is essential for assessing the ecological impact of persistent organic pollutants (H. Buser, Douglas R. Zook, C. Rappe, 1992).
High Voltage Electrolyte Additives
A study on the effectiveness of methyl phenyl carbonate and diphenyl carbonate as electrolyte additives in high voltage LiNi0.8Mn0.1Co0.1O2/graphite pouch cells highlights the importance of chemical modifications for improving the performance of energy storage devices (W. Qiu et al., 2016).
Analytical Methodologies for Contaminant Determination
Developments in analytical methods for determining chlorinated hydrocarbon contaminants and their methyl sulfone metabolites in biological tissues underscore the role of chemical analysis in monitoring and managing environmental pollutants (R. Letcher, R. Norstrom, A. Bergman, 1995).
properties
IUPAC Name |
methyl 2-[N-(benzenesulfonyl)-2,3-dichloroanilino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO4S/c1-22-14(19)10-18(13-9-5-8-12(16)15(13)17)23(20,21)11-6-3-2-4-7-11/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZOSXYCLHJPQDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN(C1=C(C(=CC=C1)Cl)Cl)S(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl N-(2,3-dichlorophenyl)-N-(phenylsulfonyl)glycinate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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